N-(3-(ethyl(phenyl)amino)propyl)-1-(6-(p-tolylthio)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-[3-(N-ethylanilino)propyl]-1-[6-(4-methylphenyl)sulfanylpyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C28H35N5OS/c1-3-32(24-8-5-4-6-9-24)19-7-18-29-28(34)23-16-20-33(21-17-23)26-14-15-27(31-30-26)35-25-12-10-22(2)11-13-25/h4-6,8-15,23H,3,7,16-21H2,1-2H3,(H,29,34)
• InChI Key: UPYCGYGANDTIGU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCNC(=O)C1CCN(CC1)C2=NN=C(C=C2)SC3=CC=C(C=C3)C)C4=CC=CC=C4
• Molecular Formula: C28H35N5OS
• Molecular Weight: 489.7 g/mol

Description

N-(3-(ethyl(phenyl)amino)propyl)-1-(6-(p-tolylthio)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C28H35N5OS and its molecular weight is 489.68. The purity is usually 95%.
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Scientific Research Applications

Glycine Transporter 1 Inhibition

The compound 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, a structurally diverse back-up compound of a potent GlyT1 inhibitor, demonstrated significant glycine transporter 1 inhibitory activity, suggesting potential applications in central nervous system disorders. This compound exhibited a favorable pharmacokinetics profile and increased cerebrospinal fluid concentration of glycine in rats, indicating its potential for research into neuropsychiatric and neurodegenerative diseases (Yamamoto et al., 2016).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues were designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. Among the compounds studied, one demonstrated promising activity against all tests, with significant inhibition of MTB DNA gyrase, suggesting its potential as a new antituberculosis agent (Jeankumar et al., 2013).

Heterocyclic Synthesis

The Mannich reaction was utilized for the synthesis of N,S-containing heterocycles, providing a new method for aminomethylation involving 2-thioxonicotinamide derivatives. This approach yielded 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides, highlighting a novel pathway for the synthesis of complex heterocyclic structures (Dotsenko et al., 2012).

Analgesic and Antiparkinsonian Activities

Substituted pyridine derivatives prepared from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated good analgesic and antiparkinsonian activities, comparable to reference drugs Valdecoxib® and Benzatropine®. This research offers insight into the design of new therapeutic agents for pain management and Parkinson's disease treatment (Amr et al., 2008).

Antiinflammatory Activity

The synthesis of N-hydroxy methyl derivative of 2(4-isobutyl phenyl) propionamide and its condensation with various active hydrogen-containing compounds resulted in compounds with potent antiinflammatory activity. This research contributes to the development of new antiinflammatory agents (Rajasekaran et al., 1999).